ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate

• IUPAC Name: ethyl 2-(2-ethylsulfanylpropyl)-4,6-dioxocyclohexane-1-carboxylate
• InChI: InChI=1S/C14H22O4S/c1-4-18-14(17)13-10(6-9(3)19-5-2)7-11(15)8-12(13)16/h9-10,13H,4-8H2,1-3H3
• InChI Key: WYLFSJUSABJKTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(CC(=O)CC1=O)CC(C)SCC
• Molecular Formula: C14H22O4S
• Molecular Weight: 286.39 g/mol

Description

Ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate is a chemical compound that has been used in scientific research for various purposes. This compound is also known as ethyl 2-(ethylthio)propyl malonate and is a member of the malonate ester family. Ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate is a colorless to pale yellow liquid that is soluble in organic solvents.

Mechanism of Action

The mechanism of action of ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate is not fully understood. However, it is believed that this compound acts as a nucleophile and can react with electrophilic compounds to form covalent bonds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate have not been extensively studied. However, this compound has been shown to have low toxicity and is not expected to have significant effects on human health.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate in lab experiments is its versatility. This compound can be used as a building block for the synthesis of other compounds and as a reagent in organic synthesis. However, one limitation of using this compound is its relatively high cost compared to other reagents.

Future Directions

There are several future directions for research involving ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate. One area of interest is the development of new drugs based on this compound. Another area of research is the use of this compound as a tool for studying biological processes, such as protein-protein interactions and enzyme activity. Additionally, there is potential for the use of ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate as a ligand for metal-catalyzed reactions.

Synthesis Methods

The synthesis of ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate involves the reaction between ethyl 2-bromo-2-methylpropionate and sodium ethylthiolate in the presence of a palladium catalyst. This reaction results in the formation of ethyl 2-(ethylthio)propionate, which is then reacted with malonic acid in the presence of a base to form ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate.

Scientific Research Applications

Ethyl 2-[2-(ethylthio)propyl]-4,6-dioxocyclohexanecarboxylate has been used in scientific research for various purposes, including as a building block for the synthesis of other compounds, as a reagent in organic synthesis, and as a ligand for metal-catalyzed reactions. This compound has also been used in the development of new drugs and as a tool for studying biological processes.